Cas no 1275412-00-4 (2-(2,3-Difluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2,3-Difluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1275412-00-4
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• MDL: MFCD18860829
• CID: 4692703
• Update Time: 2025-10-22

2-(2,3-Difluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid
• NE29261
• Z1259273393
• 2-(2,3-Difluorophenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD18860829
• Inchi： 1S/C10H8F2O2/c11-8-3-1-2-5(9(8)12)6-4-7(6)10(13)14/h1-3,6-7H,4H2,(H,13,14)
• InChI Key： DMOJFERUHBBKLX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1CC1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 288.4±40.0 °C at 760 mmHg
• Flash Point: 128.2±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(2,3-Difluorophenyl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,3-Difluorophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-(2,3-Difluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1275412-00-4)

2-(2,3-Difluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1275412-00-4) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane-carboxylic acid backbone and difluorophenyl substitution, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in modulating enzyme activity and receptor binding.

The 2,3-difluorophenyl moiety in this compound enhances its lipophilicity and metabolic stability, making it a valuable scaffold for designing bioactive molecules. Recent studies highlight its role in developing small-molecule inhibitors targeting inflammatory pathways, a hot topic in autoimmune disease research. Additionally, its cyclopropane ring contributes to conformational rigidity, a desirable trait in medicinal chemistry for improving target selectivity.

From a synthetic perspective, CAS No. 1275412-00-4 is often synthesized via cyclopropanation reactions of fluorinated styrenes, followed by carboxylation. This process aligns with the growing demand for green chemistry approaches, as researchers seek eco-friendly methods to reduce waste and energy consumption. The compound’s fluorine atoms also make it a candidate for PET imaging probes, addressing the rising interest in diagnostic tools for precision medicine.

In agrochemical applications, 2-(2,3-Difluorophenyl)cyclopropane-1-carboxylic acid derivatives have shown promise as herbicide intermediates, reflecting the industry’s focus on sustainable crop protection. Its fluorine substitution improves pesticidal activity while minimizing environmental persistence, a key concern in modern agriculture. This dual utility in pharma and agro sectors underscores its interdisciplinary relevance.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques frequently searched by chemists for quality control. Storage recommendations include protection from moisture and light, as the carboxylic acid group may degrade under harsh conditions. These practical insights are critical for laboratories handling high-purity intermediates for further derivatization.

With the pharmaceutical industry’s shift toward fluorine-containing drugs (a trending topic in drug design), 1275412-00-4 serves as a strategic building block. Its patent landscape reveals ongoing investigations in kinase inhibition and GPCR modulation, areas dominating recent PubMed queries. Furthermore, its compatibility with click chemistry workflows makes it adaptable to combinatorial libraries, meeting the demand for rapid compound screening.

In summary, 2-(2,3-Difluorophenyl)cyclopropane-1-carboxylic acid exemplifies the convergence of fluorine chemistry and three-membered ring pharmacology. Its multifaceted applications—from bioconjugation to material science—position it as a compound of enduring scientific interest, resonating with current searches for novel heterocycles and bioisosteres in molecular design.